Cas no 1235036-15-3 (tert-butyl 3-bromo-6-chloropyridine-2-carboxylate)

• Product Name: tert-butyl 3-bromo-6-chloropyridine-2-carboxylate
• CAS No: 1235036-15-3
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• MDL: MFCD19443279
• CID: 829993
• PubChem ID: 59447676
• Update Time: 2025-11-01

tert-butyl 3-bromo-6-chloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-6-chloropicolinate
• tert-Butyl 3-Bromo-6-chloropyridine-2-carboxylate
• A850206
• t-Butyl 3-bromo-6-chloropicolinate
• SY098548
• DA-46976
• BCP10294
• 1235036-15-3
• JKGXLKXQUDHRLL-UHFFFAOYSA-N
• tert-Butyl3-bromo-6-chloropicolinate
• MFCD19443279
• 2-Pyridinecarboxylic acid, 3-bromo-6-chloro-, 1,1-dimethylethyl ester
• 3-Bromo-6-chloro-2-Boc-pyridine
• AKOS016008261
• DTXSID20732098
• tert-Butyl 3-bromo-6-chloro-pyridine-2-carboxylate
• DS-16814
• SB21842
• CS-0021571
• SCHEMBL3361445
• tert-butyl 3-bromo-6-chloropyridine-2-carboxylate

• MDL： MFCD19443279
• Inchi： 1S/C10H11BrClNO2/c1-10(2,3)15-9(14)8-6(11)4-5-7(12)13-8/h4-5H,1-3H3
• InChI Key： JKGXLKXQUDHRLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 290.96600
• Monoisotopic Mass: 290.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 334.3±37.0 °C at 760 mmHg
• Flash Point: 156.0±26.5 °C
• PSA: 39.19000
• LogP: 3.45280
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 3-bromo-6-chloropyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on tert-butyl 3-bromo-6-chloropyridine-2-carboxylate

tert-butyl 3-bromo-6-chloropyridine-2-carboxylate (CAS No. 1235036-15-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

tert-butyl 3-bromo-6-chloropyridine-2-carboxylate, identified by its CAS number 1235036-15-3, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with a tert-butyl group, a bromine atom at the 3-position, and a chlorine atom at the 6-position, along with a carboxylate functionality at the 2-position, exhibits remarkable utility in the development of novel therapeutic agents.

The significance of tert-butyl 3-bromo-6-chloropyridine-2-carboxylate lies in its structural versatility, which allows for diverse chemical modifications. These modifications are crucial for tailoring the compound’s pharmacological properties, making it an indispensable tool in medicinal chemistry. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, enabling chemists to design molecules with specific biological activities.

In recent years, there has been a growing interest in pyridine derivatives due to their wide-ranging applications in drug development. Pyridine-based compounds are known for their ability to interact with biological targets such as enzymes and receptors, making them ideal candidates for therapeutic intervention. Among these derivatives, tert-butyl 3-bromo-6-chloropyridine-2-carboxylate stands out due to its unique structural features that enhance its reactivity and compatibility with various synthetic pathways.

The synthesis of tert-butyl 3-bromo-6-chloropyridine-2-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine and chlorine atoms is often achieved through halogenation reactions, which can be performed using established methodologies such as electrophilic aromatic substitution. The tert-butyl group is typically incorporated via esterification or alkylation reactions, ensuring the preservation of the pyridine core’s integrity.

One of the most compelling aspects of tert-butyl 3-bromo-6-chloropyridine-2-carboxylate is its role in the development of small-molecule inhibitors. These inhibitors are designed to target specific disease-causing proteins or enzymes, thereby modulating their activity and alleviating symptoms. For instance, researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The carboxylate group in tert-butyl 3-bromo-6-chloropyridine-2-carboxylate adds another layer of functionality, allowing for further derivatization into amides, esters, or other pharmacophores. This flexibility is particularly useful in drug design, as it enables the creation of molecules with enhanced solubility, bioavailability, and metabolic stability. Such properties are essential for ensuring that therapeutic agents reach their target sites effectively and remain active within the body for an appropriate duration.

In academic research, tert-butyl 3-bromo-6-chloropyridine-2-carboxylate has been employed in various studies aimed at understanding the mechanisms of drug action. By modifying different parts of its structure, researchers can gain insights into how specific chemical groups influence biological activity. These studies not only contribute to our fundamental understanding of pharmacology but also provide valuable data for optimizing drug candidates.

The pharmaceutical industry has also recognized the potential of tert-butyl 3-bromo-6-chloropyridine-2-carboxylate as a key intermediate in large-scale production. Its robust synthetic pathways and high yield make it an economically viable option for industrial applications. Companies specializing in custom synthesis often stock this compound due to its frequent use in developing new drugs and agrochemicals.

The versatility of tert-butyl 3-bromo-6-chloropyridine-2-carboxylate extends beyond pharmaceuticals into other areas such as materials science and agrochemistry. For example, pyridine derivatives have been explored as components in organic electronics due to their electron-deficient nature and ability to form stable complexes with metals. In agrochemistry, these compounds serve as intermediates in the synthesis of pesticides and herbicides that protect crops from pests and diseases.

The ongoing research into novel applications of tert-butyl 3-bromo-6-chloropyridine-2-carboxylate underscores its importance as a chemical building block. As new synthetic methodologies emerge and our understanding of biological systems advances, this compound will likely continue to play a pivotal role in innovation across multiple scientific disciplines.